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Compound of Interest

Compound Name: Piperophos

Cat. No.: B1677943 Get Quote

Application Notes and Protocols for Piperophos
in Field Studies
For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide a detailed overview of the formulation and

application techniques for the herbicide piperophos in field studies, with a primary focus on its

use in rice cultivation. Piperophos is a selective, systemic herbicide effective against annual

grasses and sedges.

Formulations
Piperophos is commonly available in two main formulations for field application:

Emulsifiable Concentrate (EC): A liquid formulation that forms an emulsion when mixed with

water. This formulation is typically applied as a spray.

Granules (G): A solid formulation where the active ingredient is incorporated into granular

carriers. Granules are often broadcast directly onto the soil or into the water in paddy fields.

Mode of Action
Piperophos is classified as a chloroacetamide herbicide. Its primary mode of action is the

inhibition of the biosynthesis of very-long-chain fatty acids (VLCFAs) in susceptible weed
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species. VLCFAs are essential components of plant cell membranes and are crucial for cell

division and growth. By inhibiting their production, piperophos disrupts early seedling

development, leading to the death of the weeds.

Signaling Pathway and Experimental Workflows
The following diagrams illustrate the mode of action of piperophos and a general workflow for

evaluating its efficacy in field trials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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